(6E)-6-indol-2-ylidene-3-propyl-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C14H13N5S
• Molecular Weight: 283.35 g/mol
• IUPAC Name: (6E)-6-indol-2-ylidene-3-propyl-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C14H13N5S/c1-2-5-12-16-17-14-19(12)18-13(20-14)11-8-9-6-3-4-7-10(9)15-11/h3-4,6-8,18H,2,5H2,1H3/b13-11+
• InChI Key: WGNSQEMNJQQTBF-ACCUITESSA-N
• Isomeric SMILES: CCCC1=NN=C2N1N/C(=C\3/C=C4C=CC=CC4=N3)/S2
• SMILES: CCCC1=NN=C2N1NC(=C3C=C4C=CC=CC4=N3)S2

Description

(6E)-6-indol-2-ylidene-3-propyl-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ((6E)-6-indol-2-ylidene-3-propyl-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole)-6-indol-2-ylidene-3-propyl-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but studies suggest that it exerts its anticancer effects by inducing apoptosis, inhibiting cell proliferation, and disrupting the cell cycle. Furthermore, it has been shown to inhibit the activity of various enzymes involved in cancer cell growth and survival, including topoisomerase II and DNA polymerase.
Biochemical and Physiological Effects:
Studies have shown that ((6E)-6-indol-2-ylidene-3-propyl-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole)-6-indol-2-ylidene-3-propyl-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits a range of biochemical and physiological effects. It has been shown to induce DNA damage and oxidative stress, leading to apoptosis and cell death. Additionally, it has been shown to inhibit the growth and proliferation of cancer cells by disrupting the cell cycle and inhibiting the activity of key enzymes involved in cell growth and survival.

Advantages and Limitations for Lab Experiments

One of the major advantages of ((6E)-6-indol-2-ylidene-3-propyl-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole)-6-indol-2-ylidene-3-propyl-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its potent anticancer activity against a wide range of cancer cell lines. Moreover, it has been shown to possess antimicrobial, anti-inflammatory, and antioxidant properties, making it a promising candidate for the development of new drugs. However, one of the major limitations of this compound is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of ((6E)-6-indol-2-ylidene-3-propyl-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole)-6-indol-2-ylidene-3-propyl-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is the development of new analogs and derivatives of this compound that exhibit improved solubility and bioavailability. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets. Finally, clinical trials are needed to determine the safety and efficacy of ((6E)-6-indol-2-ylidene-3-propyl-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole)-6-indol-2-ylidene-3-propyl-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole as a potential anticancer agent.

Synthesis Methods

The synthesis of ((6E)-6-indol-2-ylidene-3-propyl-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole)-6-indol-2-ylidene-3-propyl-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a multi-step process that requires specific reagents and conditions. The most commonly used method for synthesizing this compound involves the reaction of indole-2-carboxaldehyde with 3-propyl-4-amino-5-mercapto-1,2,4-triazole in the presence of acetic acid and glacial acetic acid. The resulting product is then purified using column chromatography to obtain ((6E)-6-indol-2-ylidene-3-propyl-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole)-6-indol-2-ylidene-3-propyl-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in a pure form.

Scientific Research Applications

((6E)-6-indol-2-ylidene-3-propyl-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole)-6-indol-2-ylidene-3-propyl-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in various fields of scientific research. One of the primary areas of interest is its use as a potential anticancer agent. Studies have shown that this compound exhibits potent antiproliferative activity against a wide range of cancer cell lines, including breast, colon, and lung cancer. Additionally, ((6E)-6-indol-2-ylidene-3-propyl-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole)-6-indol-2-ylidene-3-propyl-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to possess antimicrobial, anti-inflammatory, and antioxidant properties, making it a promising candidate for the development of new drugs.